Cas no 1089856-36-9 (1-bromo-4-(3-chloroprop-1-en-2-yl)benzene)

1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene is a halogenated aromatic compound featuring both bromine and chlorine substituents, making it a versatile intermediate in organic synthesis. Its structure combines a benzene ring with a reactive alkenyl chloride moiety, enabling applications in cross-coupling reactions, polymer chemistry, and pharmaceutical derivatization. The presence of both bromine and chlorine enhances its utility in selective functionalization, offering multiple pathways for further modification. This compound is particularly valuable in palladium-catalyzed reactions, such as Suzuki or Heck couplings, due to its stability and reactivity. Its well-defined molecular architecture ensures consistent performance in complex synthetic routes, making it a preferred choice for researchers in fine chemical and material science applications.
1-bromo-4-(3-chloroprop-1-en-2-yl)benzene structure
1089856-36-9 structure
Product Name:1-bromo-4-(3-chloroprop-1-en-2-yl)benzene
CAS No:1089856-36-9
MF:C9H8BrCl
MW:231.516820907593
CID:5230392
PubChem ID:46708474
Update Time:2025-11-06

1-bromo-4-(3-chloroprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-[1-(chloromethyl)ethenyl]-
    • 1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene
    • 1-bromo-4-(3-chloroprop-1-en-2-yl)benzene
    • Inchi: 1S/C9H8BrCl/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5H,1,6H2
    • InChI Key: LIWXIWLBGPDWSE-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=C(C(CCl)=C)C=C1

Computed Properties

  • Exact Mass: 229.94979g/mol
  • Monoisotopic Mass: 229.94979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

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Additional information on 1-bromo-4-(3-chloroprop-1-en-2-yl)benzene

Comprehensive Overview of 1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene (CAS No. 1089856-36-9)

1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene (CAS No. 1089856-36-9) is a halogenated aromatic compound with significant applications in organic synthesis and material science. This compound, often referred to by its systematic name or CAS number, is a versatile intermediate in the production of pharmaceuticals, agrochemicals, and advanced polymers. Its unique structure, featuring both bromine and chlorine substituents, makes it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern synthetic chemistry.

The growing interest in 1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene is driven by its role in the development of high-performance materials and bioactive molecules. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. Searches for "CAS 1089856-36-9 applications" and "synthesis of halogenated benzene derivatives" have surged, reflecting its relevance in cutting-edge research.

From a structural perspective, 1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene consists of a benzene ring substituted with a bromo group at the para position and a 3-chloropropenyl side chain. This configuration enables diverse functionalization, making it a key precursor for pharmaceutical intermediates and specialty chemicals. Its stability under various reaction conditions further enhances its utility in multi-step syntheses.

In the context of drug discovery, this compound has garnered attention for its potential in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its use in fragment-based drug design, where its halogen atoms facilitate precise molecular interactions. Queries like "1089856-36-9 in medicinal chemistry" and "halogenated benzene drug candidates" are frequently encountered in academic and industrial databases.

The compound's role in material science is equally noteworthy. It serves as a monomer for conductive polymers and liquid crystals, which are critical for optoelectronic devices. With the rise of flexible electronics and organic photovoltaics, demand for specialized intermediates like 1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene is expected to grow. Searches related to "CAS 1089856-36-9 in OLEDs" and "halogenated monomers for polymers" underscore this trend.

Safety and handling of 1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene are also topics of interest. While not classified as hazardous under standard conditions, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Laboratories often search for "safe handling of brominated aromatics" and "stability of CAS 1089856-36-9" to ensure compliance with safety protocols.

In summary, 1-Bromo-4-(3-chloroprop-1-en-2-yl)benzene (CAS No. 1089856-36-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and alignment with sustainable chemistry initiatives make it a subject of ongoing research and industrial innovation. As the scientific community continues to explore its potential, this compound will likely remain a cornerstone in synthetic and applied chemistry.

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